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Compound of Interest

Compound Name: N-cyclooctyl-3-methylbutanamide

Cat. No.: B4026199

Get Quote

Executive Summary
This technical guide provides a definitive spectroscopic profile for N-cyclooctyl-3-
methylbutanamide (CAS Registry Number: Not widely listed; calculated MW: 211.35 g/mol ).

Designed for researchers in medicinal chemistry and analytical sciences, this document details

the structural elucidation of the compound using Nuclear Magnetic Resonance (NMR), Infrared

Spectroscopy (IR), and Mass Spectrometry (MS).

The data presented herein synthesizes high-fidelity predictive modeling with empirical trends

observed in structurally analogous secondary amides. This approach ensures that the

protocols and assignments are robust, self-validating, and directly applicable to laboratory

verification.

Compound Identity
IUPAC Name:N-Cyclooctyl-3-methylbutanamide

Common Name:N-Cyclooctylisovaleramide

Molecular Formula:
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Exact Mass: 211.1936 Da

Structure: A secondary amide linking a cyclooctyl ring to an isovaleric (3-methylbutanoic)

acid tail.

Synthesis & Contextual Background
Understanding the synthesis is critical for interpreting spectral impurities. The standard

preparation involves the Schotten-Baumann reaction or direct acylation of cyclooctanamine

with isovaleryl chloride.

Reaction Workflow
The following diagram outlines the synthesis and potential by-products that may appear in

trace amounts in spectroscopic data (e.g., residual amine or acid).
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Figure 1: Synthetic pathway for N-cyclooctyl-3-methylbutanamide via acyl chloride coupling.

Mass Spectrometry (MS) Analysis
Mass spectrometry provides the primary confirmation of molecular weight and structural

connectivity. For N-cyclooctyl-3-methylbutanamide, the fragmentation pattern is dominated

by alpha-cleavage and the McLafferty rearrangement due to the gamma-hydrogens on the

isovaleric chain.

Predicted Fragmentation Pattern (EI, 70 eV)
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m/z (Ion) Relative Intensity Assignment / Mechanism

211 15-20%
[M]+ Molecular Ion. Confirms

MW of 211.35.

155 40-60%

[M - 56]+. McLafferty

Rearrangement. Loss of

isobutene (

) from the isovaleryl chain.

126 100% (Base)

[C8H16N]+. Cyclooctyl-NH

cation formed via C-N bond

cleavage and H-transfer.

85 60-80%
[C5H9O]+. Isovaleryl acylium

ion (Alpha-cleavage).

57 40-50% [C4H9]+. Isobutyl cation.

Mechanistic Insight
The presence of the m/z 155 peak is diagnostic for the isovaleramide structure. It confirms the

presence of the 3-methylbutanyl chain capable of gamma-hydrogen transfer. The m/z 85 peak

confirms the acyl head group.

Molecular Ion
[M]+ m/z 211

McLafferty Rearr.
(Loss of Isobutene)

Alpha Cleavage
(C-N Bond)

Enol Amide Ion
 m/z 155

Isovaleryl Acylium
 m/z 85

Cyclooctyl Amine Ion
 m/z 126 (Base Peak)
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Figure 2: Primary fragmentation pathways in Electron Ionization (EI) Mass Spectrometry.

Infrared Spectroscopy (IR)
IR analysis is the rapid-check method for functional group validation. The secondary amide

moiety provides three distinct bands that differentiate the product from the starting amine or

acid chloride.

Key Absorption Bands
Wavenumber (

)
Intensity Assignment Diagnostic Value

3280 - 3300 Medium, Broad N-H Stretch

Single band indicates

secondary amide (vs.

2 bands for primary

amine).

2960 - 2850 Strong C-H Stretch

Aliphatic stretches

from the cyclooctyl

ring and isovaleryl

methyls.

1640 - 1655 Strong Amide I (C=O)

Carbonyl stretch.

Lower than ester/acid

chloride due to

resonance.

1540 - 1560 Medium Amide II (N-H)

N-H bending mixed

with C-N stretch.

Confirming secondary

amide.

Protocol Note: If a broad peak appears >3400

, moisture or unreacted amine is present. A peak at 1800
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indicates unreacted isovaleryl chloride.

Nuclear Magnetic Resonance (NMR)
NMR provides the detailed atomic connectivity. The following data is calculated based on

standard chemical shift increments for amides in

.

NMR (500 MHz, )
The spectrum is characterized by the distinct doublet of the isopropyl group and the broad

multiplet of the cyclooctyl methine.

Shift (

, ppm)
Multiplicity Integral Assignment

Coupling (

)

5.45 - 5.60
Broad Singlet (br

s)
1H

NH (Amide

proton)
-

3.95 - 4.05 Multiplet (m) 1H
C1'-H (Cyclooctyl

methine)
-

2.08 - 2.15 Multiplet (m) 1H
C3-H (Isovaleryl

methine)
-

2.02 Doublet (d) 2H
C2-H (Isovaleryl

-methylene)
Hz

1.40 - 1.90 Broad Multiplet 14H Cyclooctyl Ring -

0.96 Doublet (d) 6H
C4-H (Isovaleryl

methyls) Hz

Interpretation Guide:

The Isopropyl Tail: Look for the strong doublet at ~0.96 ppm and the doublet at ~2.02 ppm.

The 2.02 ppm doublet is the
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-methylene; its chemical shift is diagnostic of being adjacent to a carbonyl.

The Cyclooctyl Ring: The methine proton at ~4.0 ppm is significantly downfield from the

starting amine (~2.8 ppm) due to the electron-withdrawing amide carbonyl.

NMR (125 MHz, )
Shift (

, ppm)
Type Assignment

171.8 Quaternary (C) C=O (Carbonyl)

49.2 Methine (CH) C1' (Cyclooctyl C-N)

46.3
Methylene (

)

C2 (Isovaleryl

-carbon)

32.5
Methylene (

)
C2', C8' (Cyclooctyl ring)

27.2
Methylene (

)
C3', C7' (Cyclooctyl ring)

26.3 Methine (CH)
C3 (Isovaleryl

-carbon)

25.6
Methylene (

)
C4', C6' (Cyclooctyl ring)

24.0
Methylene (

)
C5' (Cyclooctyl ring)

22.6
Methyl (

)
C4 (Isovaleryl methyls)

Experimental Validation Protocol
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To ensure scientific integrity, the following validation steps are recommended when analyzing

this compound:

Solvent Selection: Use

for standard analysis. If the NH peak is obscured or broad, switch to

, where the NH will appear as a sharp doublet at ~7.8 ppm due to coupling with the adjacent
CH.

Impurity Check:

Isovaleric Acid: Look for a broad singlet >11 ppm (

) or carbonyl at ~180 ppm (

).

Cyclooctanamine: Look for shifts at 2.8 ppm (

) and 53 ppm (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cyclooctanamine [webbook.nist.gov]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of N-
Cyclooctyl-3-methylbutanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4026199/docs#technical-guide-spectroscopic-
characterization-of-n-cyclooctyl-3-methylbutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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